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Compound of Interest

Compound Name: (1E,4Z,6E)-Curcumin-d6

Cat. No.: B3026278 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety, physical, and chemical data for

(1E,4Z,6E)-Curcumin-d6. Given that the primary application of this deuterated isotope is as an

internal standard in analytical chemistry, this guide also furnishes an in-depth exploration of the

biological activities and associated experimental protocols of its non-deuterated analogue,

curcumin. The insights into curcumin's mechanisms of action are crucial for researchers

utilizing Curcumin-d6 for accurate quantification in biological matrices.

Section 1: Safety and Handling of (1E,4Z,6E)-
Curcumin-d6
(1E,4Z,6E)-Curcumin-d6 should be handled with care in a laboratory setting. The following

information is derived from available Safety Data Sheets (SDS).

1.1 Hazard Identification

(1E,4Z,6E)-Curcumin-d6 is classified as hazardous.[1][2]

GHS Pictogram:

GHS07: Harmful

Signal Word: Warning[1][2]
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Hazard Statements:

H302: Harmful if swallowed.[1][2]

H312: Harmful in contact with skin.[1][2]

H315: Causes skin irritation.[1][2]

H319: Causes serious eye irritation.[1][2]

H332: Harmful if inhaled.[1][2]

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[2]

P264: Wash skin thoroughly after handling.[2]

P280: Wear protective gloves/protective clothing/eye protection/face protection.

1.2 First-Aid Measures

If inhaled: Move person into fresh air.

In case of skin contact: Wash off with soap and plenty of water.

In case of eye contact: Rinse thoroughly with plenty of water for at least 15 minutes.

If swallowed: Never give anything by mouth to an unconscious person. Rinse mouth with

water.

1.3 Handling and Storage

Handling: Avoid contact with skin and eyes. Avoid formation of dust and aerosols. Provide

appropriate exhaust ventilation at places where dust is formed.

Storage: Keep container tightly closed in a dry and well-ventilated place. Recommended

storage temperature is -20°C.[3]
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Section 2: Physicochemical Properties
This section summarizes the key physical and chemical properties of (1E,4Z,6E)-Curcumin-
d6.

Property Value Reference

Chemical Name

(1E,4Z,6E)-5-hydroxy-1,7-

bis[4-hydroxy-3-(methoxy-

d3)phenyl]-1,4,6-heptatrien-3-

one

[3]

CAS Number 1335198-02-1 [3]

Molecular Formula C₂₁H₁₄D₆O₆ [3]

Molecular Weight 374.4 g/mol [3][4]

Appearance Orange Solid [5]

Purity ≥98%

Solubility
Soluble in DMSO and Dimethyl

Formamide

Storage Store at -20°C [3]

Section 3: Biological Activity of Curcumin (Non-
deuterated)
Curcumin, the non-deuterated analogue of (1E,4Z,6E)-Curcumin-d6, is a highly pleiotropic

molecule with a wide range of biological activities, including anti-inflammatory, antioxidant, and

anticancer effects.[6] It modulates multiple signaling pathways, making it a subject of intense

research.

3.1 Quantitative Biological Data

The following table summarizes key quantitative data on the biological activity of curcumin.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.benchchem.com/product/b3026278?utm_src=pdf-body
https://www.benchchem.com/product/b3026278?utm_src=pdf-body
https://www.caymanchem.com/product/25438/curcumin-d6
https://www.caymanchem.com/product/25438/curcumin-d6
https://www.caymanchem.com/product/25438/curcumin-d6
https://www.caymanchem.com/product/25438/curcumin-d6
https://pubchem.ncbi.nlm.nih.gov/compound/123810742
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB42508180.htm
https://www.caymanchem.com/product/25438/curcumin-d6
https://www.benchchem.com/product/b3026278?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Curcumin
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3026278?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Assay Cell Line/System IC₅₀/EC₅₀ Reference

Nitric Oxide (NO)

Production Inhibition

LPS-stimulated RAW

264.7 cells
6 µM [3]

p300/CREB-binding

protein (CBP) Histone

Acetyltransferase

(HAT) Inhibition

Potent Inhibitor [7]

3.2 Key Signaling Pathways Modulated by Curcumin

Curcumin's biological effects are attributed to its ability to modulate numerous cellular signaling

pathways.

3.2.1 NF-κB Signaling Pathway

Curcumin is a potent inhibitor of the NF-κB (nuclear factor kappa-light-chain-enhancer of

activated B cells) signaling pathway, which plays a critical role in inflammation and cancer.[8]
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Curcumin inhibits the NF-κB signaling pathway.
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3.2.2 MAPK Signaling Pathway

Curcumin has been shown to modulate the Mitogen-Activated Protein Kinase (MAPK) pathway,

which is involved in cell proliferation, differentiation, and apoptosis.
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Curcumin modulates the MAPK signaling pathway.
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3.2.3 p53 Signaling Pathway

Curcumin can induce apoptosis in cancer cells through the activation of the p53 tumor

suppressor pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. cdn.caymanchem.com [cdn.caymanchem.com]

2. content.labscoop.com [content.labscoop.com]

3. caymanchem.com [caymanchem.com]

4. Curcumin D6 | C21H20O6 | CID 123810742 - PubChem [pubchem.ncbi.nlm.nih.gov]

5. Curcumin-d6 | 1246833-26-0 [chemicalbook.com]

6. Curcumin | C21H20O6 | CID 969516 - PubChem [pubchem.ncbi.nlm.nih.gov]

7. medchemexpress.com [medchemexpress.com]

8. mdpi.com [mdpi.com]

To cite this document: BenchChem. [In-Depth Technical Guide: (1E,4Z,6E)-Curcumin-d6].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3026278#safety-data-sheet-for-1e-4z-6e-curcumin-
d6]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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